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Cat. No.: B1329455 Get Quote

An In-depth Technical Guide on the Chemical Properties of 1-(2-Butoxy-1-
methylethoxy)propan-2-ol

Introduction
1-(2-Butoxy-1-methylethoxy)propan-2-ol, also known as dipropylene glycol monobutyl ether

(DPnB), is a colorless liquid with a mild, ether-like odor.[1][2] It belongs to the family of glycol

ethers, a class of solvents known for their excellent performance in a wide array of applications.

[3][4] This compound is a versatile chemical intermediate and solvent used in paints, coatings,

cleaning products, and cosmetics.[1][3] Its molecular structure, containing both ether and

alcohol functional groups, allows it to dissolve both polar and non-polar substances, making it

an effective coupling agent and a valuable component in various formulations.[1][5] The

commercial product is often a mixture of isomers resulting from the synthesis process.[6]

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-(2-Butoxy-1-methylethoxy)propan-2-ol, along with generalized experimental

protocols for its synthesis and analysis, tailored for researchers, scientists, and professionals in

drug development and chemical manufacturing.

Chemical and Physical Properties
The properties of 1-(2-Butoxy-1-methylethoxy)propan-2-ol are summarized in the tables

below. These data are critical for handling, storage, and application development.
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Table 1: General and Physical Properties
Property Value

Molecular Formula C₁₀H₂₂O₃

Molecular Weight 190.28 g/mol

Appearance Colorless liquid[1][2]

Odor Mild ether-like[1]

Density 0.913 g/mL at 25 °C[7][8]

Boiling Point 222-232 °C[7][8]

Melting Point Turns to glass at -43 °C[9][10]

Vapor Pressure 4 Pa at 20 °C[7]; 0.001 mm Hg at 30 °C[10]

Vapor Density 6.6 (air = 1)[1][10]

Water Solubility 40 g/L at 25 °C[7]

Refractive Index (n20/D) 1.426[7][8]

Table 2: Health and Safety Properties
Property Value

Flash Point 111 °C (closed cup)[1][2][11]

Autoignition Temperature 194 °C[10]

LogP (Octanol/Water Partition Coefficient) 1.5 - 1.52 at 20 °C[1][7]

XLogP3 1.4[1]

Stability Stable under normal conditions. Combustible.[7]

Incompatibilities Strong oxidizing agents.[7][11]

Hazards
May form explosive peroxides.[11] Avoid contact

with skin and eyes.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s749135
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100T9DX.TXT
https://www.smolecule.com/products/s749135
https://cms.agr.wa.gov/WSDAKentico/Documents/CI/975-CLASPMethodResidualSolventsByGasChromMassSpec_1.pdf
https://www.uoguelph.ca/aac/system/files/GC-MS%20Sample%20Preparation%20Guidelines-2021.pdf
https://cms.agr.wa.gov/WSDAKentico/Documents/CI/975-CLASPMethodResidualSolventsByGasChromMassSpec_1.pdf
https://www.uoguelph.ca/aac/system/files/GC-MS%20Sample%20Preparation%20Guidelines-2021.pdf
https://cdnsciencepub.com/doi/pdf/10.1139/v69-645
https://www.mdpi.com/1424-8220/22/2/459
https://cms.agr.wa.gov/WSDAKentico/Documents/CI/975-CLASPMethodResidualSolventsByGasChromMassSpec_1.pdf
https://www.mdpi.com/1424-8220/22/2/459
https://www.smolecule.com/products/s749135
https://www.mdpi.com/1424-8220/22/2/459
https://cms.agr.wa.gov/WSDAKentico/Documents/CI/975-CLASPMethodResidualSolventsByGasChromMassSpec_1.pdf
https://cms.agr.wa.gov/WSDAKentico/Documents/CI/975-CLASPMethodResidualSolventsByGasChromMassSpec_1.pdf
https://www.uoguelph.ca/aac/system/files/GC-MS%20Sample%20Preparation%20Guidelines-2021.pdf
https://www.smolecule.com/products/s749135
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100T9DX.TXT
https://www.sigmaaldrich.com/TW/zh/product/combiblocksinc/comh95ce7dd2?context=bbe
https://www.mdpi.com/1424-8220/22/2/459
https://www.smolecule.com/products/s749135
https://cms.agr.wa.gov/WSDAKentico/Documents/CI/975-CLASPMethodResidualSolventsByGasChromMassSpec_1.pdf
https://www.smolecule.com/products/s749135
https://cms.agr.wa.gov/WSDAKentico/Documents/CI/975-CLASPMethodResidualSolventsByGasChromMassSpec_1.pdf
https://cms.agr.wa.gov/WSDAKentico/Documents/CI/975-CLASPMethodResidualSolventsByGasChromMassSpec_1.pdf
https://www.sigmaaldrich.com/TW/zh/product/combiblocksinc/comh95ce7dd2?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/combiblocksinc/comh95ce7dd2?context=bbe
https://cms.agr.wa.gov/WSDAKentico/Documents/CI/975-CLASPMethodResidualSolventsByGasChromMassSpec_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Manufacturing
The primary industrial synthesis route for 1-(2-Butoxy-1-methylethoxy)propan-2-ol is the

alkoxylation of n-butanol with propylene oxide.[1][6] This reaction is typically performed in the

presence of a catalyst.

Synthesis Pathway: Alkoxylation
The synthesis proceeds in a stepwise manner. First, n-butanol reacts with one molecule of

propylene oxide to form propylene glycol monobutyl ether. A subsequent reaction with a second

molecule of propylene oxide yields the dipropylene glycol monobutyl ether isomers.[6] The use

of a basic catalyst, such as potassium hydroxide (KOH), generally favors the formation of the

secondary alcohol isomer.[6]
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Step 1: Monopropoxylation

Step 2: Dipropoxylation

n-Butanol

Basic Catalyst (e.g., KOH)

Propylene Oxide (1st eq.)

Propylene Glycol
Monobutyl Ether Isomers

Reaction

1-(2-Butoxy-1-methylethoxy)propan-2-ol
(and other DPGnBE Isomers)

Reaction

Propylene Oxide (2nd eq.)

Reaction
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Sample Preparation
(Dilution in appropriate solvent)

GC Injection
(1 µL into split/splitless injector)

GC Separation
(Temperature-programmed capillary column)

Ionization
(Electron Ionization Source, 70 eV)

Mass Analysis
(Quadrupole mass filter)

Detection
(Electron multiplier)

Data Acquisition & Analysis
(Chromatogram & Mass Spectrum)

Compound Identification & Quantification
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Key Chemical Properties

Primary Industrial Applications

1-(2-Butoxy-1-methylethoxy)propan-2-ol

Excellent Solvency
(Polar & Non-Polar)

Coupling Agent Low Volatility Low Toxicity

Paints & CoatingsCleaners & Degreasers Printing Inks Cosmetics & Personal Care

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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